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Compound of Interest

Compound Name: Solvent red 52

Cat. No.: B1584971 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

the handling of Solvent Red 52 (CAS No. 81-39-0) in a laboratory setting. The following

information is critical for ensuring the safety of researchers, scientists, and drug development

professionals.

Chemical and Physical Properties
A summary of the key properties of Solvent Red 52 is provided below. This data is essential for

understanding its behavior and potential hazards.

Property Value

Chemical Formula C₂₄H₁₈N₂O₂

Molecular Weight 366.41 g/mol

Appearance Red Powder

Odor Odorless

Melting Point 280 °C

Decomposition Temperature > 340 °C

Solubility in Water Insoluble

Stability
Stable under normal temperatures and

pressures.[1]
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Hazard Identification and Personal Protective
Equipment (PPE)
Solvent Red 52 is a hazardous substance that requires careful handling. The primary hazards

include irritation to the eyes, skin, and respiratory system, and it is harmful if swallowed.[2]

There are also potential risks of irreversible effects, and mutagenicity data has been reported.

[2] Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory.

Task / Operation
Required Personal Protective Equipment
(PPE)

Weighing and Aliquoting (Dry Powder)

- Hand Protection: Chemical-resistant rubber

gloves (e.g., Nitrile).[2] - Eye Protection:

Chemical safety goggles.[1][2] - Respiratory

Protection: Approved respirator for dusts.[1][2] -

Body Protection: Lab coat or protective clothing

to minimize skin contact.[1][2]

Handling Solutions of Solvent Red 52

- Hand Protection: Chemical-resistant gloves

(e.g., Nitrile).[2] - Eye Protection: Chemical

safety goggles or eyeglasses.[1][2] - Body

Protection: Lab coat.[2]

Spill Cleanup (Dry Powder)

- Hand Protection: Heavy-duty chemical-

resistant gloves.[2] - Eye Protection: Chemical

safety goggles.[2] - Respiratory Protection:

Approved respirator.[2] - Body Protection:

Protective clothing to prevent skin exposure.[2]

General Laboratory Work

- Hand Protection: Nitrile gloves.[3] - Eye

Protection: Safety glasses.[4] - Body Protection:

Lab coat, long pants, and closed-toe shoes.[3]

[4]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is crucial to minimize exposure and ensure safety. All

handling of Solvent Red 52 powder should be performed within a certified chemical fume
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hood.[1][2]

Experimental Workflow for Handling Solvent Red 52

Preparation

Handling

Post-Handling

1. Don Required PPE
(Gloves, Goggles, Lab Coat, Respirator)

2. Prepare Work Area
(Chemical Fume Hood)

3. Weigh Solvent Red 52 Powder
(Minimize Dust Generation)

Proceed to handling

4. Prepare Solution
(If applicable)

5. Decontaminate Work Surfaces

Proceed to cleanup

6. Segregate and Label Waste

7. Doff and Dispose of PPE Properly

8. Wash Hands Thoroughly
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Solvent Red 52.

Methodology:

Preparation:

Before entering the lab, ensure you are wearing a lab coat, long pants, and closed-toe

shoes.[3][4]

In the designated area, put on chemical safety goggles, nitrile gloves, and an approved

respirator.[2]

Ensure the chemical fume hood is operational and the work area is clean and uncluttered.

[1][2]

Handling:

Carefully weigh the required amount of Solvent Red 52 powder, avoiding any actions that

could generate dust.[2]

If preparing a solution, add the powder to the solvent slowly.

Keep containers tightly closed when not in use.[1][2]

Storage:

Store Solvent Red 52 in its original, tightly sealed, and light-resistant container.[1][2]

The storage area should be cool, dry, and separate from incompatible materials such as

strong oxidizing agents.[1][2]

Post-Handling Cleanup:

Wipe down the work surface in the fume hood with an appropriate cleaning agent.

Segregate all waste materials as described in the disposal plan below.
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Carefully remove your PPE, avoiding contact with contaminated surfaces. Dispose of

gloves and any other disposable items in the designated hazardous waste container.

Wash your hands thoroughly with soap and water.[2]

Emergency and Disposal Plans
Spill Response Protocol

Spill Occurs

1. Evacuate Immediate Area
& Alert Others

2. Don Appropriate PPE
(Respirator, Goggles, Gloves)

3. Control Dust/Spread
(Cover with absorbent material)

4. Collect Spill
(Vacuum or sweep into container)

5. Decontaminate Spill Area

6. Dispose of Waste
(As hazardous waste)

Click to download full resolution via product page
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Caption: Step-by-step procedure for Solvent Red 52 spills.

Spill Cleanup Methodology:

Evacuate and Alert: Immediately clear the area and inform your supervisor.

Don PPE: Before attempting cleanup, put on the necessary PPE, including a respirator,

chemical goggles, and gloves.[2]

Contain: Prevent the powder from becoming airborne.

Collect: Carefully vacuum or sweep up the material and place it into a labeled, sealable

container for disposal.[2] Avoid generating dust.[2]

Decontaminate: Clean the spill area thoroughly.

Dispose: Treat all cleanup materials as hazardous waste.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Skin Contact: Remove contaminated clothing. Flush skin with plenty of soap and water. Get

medical aid if irritation develops or persists.[2]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Do NOT

induce vomiting. Seek immediate medical attention.[2]

Inhalation: Remove from exposure to fresh air immediately. If breathing is difficult, give

oxygen. Seek immediate medical attention.[2]

Disposal Plan:

Solvent Red 52 and any materials contaminated with it must be treated as hazardous waste.

[2] Never dispose of this chemical down the drain or in the regular trash.

Waste Collection:
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Collect all waste (excess reagent, contaminated PPE, cleanup materials) in a designated,

clearly labeled, and sealed hazardous waste container.

Use sturdy, chemically resistant containers.

Labeling:

Label the waste container with "Hazardous Waste," the full chemical name ("Solvent Red
52"), and the associated hazards.

Storage of Waste:

Store the waste container in a designated satellite accumulation area away from

incompatible materials.

Final Disposal:

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office.

Always consult and adhere to local, state, and federal hazardous waste regulations to

ensure complete and accurate classification and disposal.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for Solvent
Red 52]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584971#personal-protective-equipment-for-
handling-solvent-red-52]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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